Cas no 370864-81-6 ([1,1'-Biphenyl]-4-carboxylicacid, 3'-(aminosulfonyl)-)

[1,1'-Biphenyl]-4-carboxylicacid, 3'-(aminosulfonyl)- structure
370864-81-6 structure
Product Name:[1,1'-Biphenyl]-4-carboxylicacid, 3'-(aminosulfonyl)-
CAS No:370864-81-6
MF:C13H11NO4S
MW:277.295742273331
CID:297690
PubChem ID:57358017
Update Time:2025-04-19

[1,1'-Biphenyl]-4-carboxylicacid, 3'-(aminosulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carboxylicacid, 3'-(aminosulfonyl)-
    • 4-(3-AMINOSULFONYLPHENYL)BENOZOIC ACID
    • 4-(3-sulfamoylphenyl)benzoic acid
    • [1,1'-Biphenyl]-4-carboxylicacid,3'-(aminosulfonyl)
    • 370864-81-6
    • 3'-Sulfamoyl[1,1'-biphenyl]-4-carboxylic acid
    • Z2465764146
    • SCHEMBL1870487
    • DTXSID90723978
    • Inchi: 1S/C13H11NO4S/c14-19(17,18)12-3-1-2-11(8-12)9-4-6-10(7-5-9)13(15)16/h1-8H,(H,15,16)(H2,14,17,18)
    • InChI Key: CRDMTXQGUWAOGU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)C1C=CC(C(=O)O)=CC=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 277.04100
  • Monoisotopic Mass: 277.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 105.84000
  • LogP: 3.48030
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